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Butenolides
Butenolides are a class of naturally occurring cyclic ketones characterized by the presence of an α,β-unsaturated ketone structure and a butene backbone. These compounds exhibit diverse biological activities and are found in various plant species, including those from the families Asteraceae, Lamiaceae, and Fabaceae. Due to their structural characteristics, butenolides often possess potent anti-inflammatory, antinociceptive, and antimicrobial properties.
Structurally, these cyclic ketones can be categorized into several subclasses based on functional groups such as hydroxyl, methoxy, or acetoxy groups. Notable examples include oleanolic acid, which is known for its significant hepatoprotective effects, and echinacoside, a well-known constituent of Echinacea purpurea with strong immunostimulatory properties.
In pharmaceutical and cosmetic applications, butenolides are increasingly recognized for their potential as natural bioactive compounds. Their inclusion in formulations can provide beneficial health effects while also offering gentle, skin-friendly solutions. Research into the extraction, purification, and application of these compounds continues to expand our understanding of their full spectrum of benefits.

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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...